Cas no 150284-51-8 (Hexahydro-1H-pyrido[1,2-a]pyrazine-1,4(6H)-dione)

Hexahydro-1H-pyrido[1,2-a]pyrazine-1,4(6H)-dione structure
150284-51-8 structure
Product Name:Hexahydro-1H-pyrido[1,2-a]pyrazine-1,4(6H)-dione
CAS No:150284-51-8
MF:C8H12N2O2
MW:168.193081855774
CID:1036820
PubChem ID:10535107
Update Time:2025-04-20

Hexahydro-1H-pyrido[1,2-a]pyrazine-1,4(6H)-dione Chemical and Physical Properties

Names and Identifiers

    • Hexahydro-1H-pyrido[1,2-a]pyrazine-1,4(6H)-dione
    • 3,6,7,8,9,9a-hexahydro-2H-pyrido[1,2-a]pyrazine-1,4-dione
    • hexahydro-6H-pyrido[1,2-a]pyrazine-1,4-dione
    • AK128201
    • AM807205
    • EN300-76314
    • KB-254228
    • MolPort-003-985-058
    • SureCN3519708
    • octahydro-1H-pyrido[1,2-a]piperazine-1,4-dione
    • Z1187847303
    • DTXSID90441342
    • AKOS004911440
    • 37043-04-2
    • SY075318
    • 150284-51-8
    • SCHEMBL3519708
    • HEXAHYDRO-2H-PYRIDO[1,2-A]PYRAZINE-1,4-DIONE
    • (9aR)-3,6,7,8,9,9a-hexahydro-2H-pyrido[1,2-a]pyrazine-1,4-dione
    • AC8655
    • Hexahydro-4H-pyrido[1,2-a]pyrazine-1,4(6H)-dione
    • DB-343088
    • CS-0451730
    • (9aS)-3,6,7,8,9,9a-hexahydro-2H-pyrido[1,2-a]pyrazine-1,4-dione
    • MFCD10574833
    • A913859
    • hexahydro-pyrido[1,2-a]pyrazine-1,4-dione
    • Inchi: 1S/C8H12N2O2/c11-7-5-9-8(12)6-3-1-2-4-10(6)7/h6H,1-5H2,(H,9,12)
    • InChI Key: YXBLPNSWHUPKPH-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCCN2C(CN1)=O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 49.4Ų
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